Cas no 6179-20-0 (3,5-dimethyl-1-benzothiophene-2-carboxylic acid)

• Product Name: 3,5-dimethyl-1-benzothiophene-2-carboxylic acid
• CAS No: 6179-20-0
• MF: C₁₁H₁₀O₂S
• MW: 206.260901927948
• CID: 4655919
• PubChem ID: 609831
• Update Time: 2025-06-13

3,5-dimethyl-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-benzothiophene-2-carboxylic Acid
• 3,5-dimethyl-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C11H10O2S/c1-6-3-4-9-8(5-6)7(2)10(14-9)11(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： PYPHCGKGCYJPCN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 206.04015073g/mol
• Monoisotopic Mass: 206.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

3,5-dimethyl-1-benzothiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3,5-dimethyl-1-benzothiophene-2-carboxylic acid

Professional Introduction to 3,5-dimethyl-1-benzothiophene-2-carboxylic Acid (CAS No. 6179-20-0)

3,5-dimethyl-1-benzothiophene-2-carboxylic acid, identified by its Chemical Abstracts Service registry number CAS No. 6179-20-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic carboxylic acid derivative has garnered attention due to its structural complexity and potential applications in various scientific domains. The compound consists of a benzothiophene core, which is a fused system of a benzene ring and a thiophene ring, with two methyl substituents at the 3rd and 5th positions and a carboxylic acid functional group at the 2nd position.

The structural motif of 3,5-dimethyl-1-benzothiophene-2-carboxylic acid makes it a versatile scaffold for medicinal chemistry. The benzothiophene moiety is known for its presence in numerous biologically active molecules, including some pharmaceuticals that exhibit anti-inflammatory, antimicrobial, and anticancer properties. The introduction of methyl groups at the 3rd and 5th positions enhances the lipophilicity of the molecule, potentially improving its absorption and bioavailability when used in drug formulations.

The carboxylic acid group at the 2nd position provides a site for further functionalization, allowing chemists to modify the compound into esters, amides, or other derivatives that may exhibit enhanced biological activity. This flexibility has made 3,5-dimethyl-1-benzothiophene-2-carboxylic acid a valuable intermediate in synthetic chemistry and a candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3,5-dimethyl-1-benzothiophene-2-carboxylic acid. Researchers are leveraging machine learning algorithms to predict binding affinities and identify potential drug candidates based on structural features. These computational methods have accelerated the discovery process by filtering out less promising compounds early in the development pipeline.

In addition to its pharmaceutical applications, 3,5-dimethyl-1-benzothiophene-2-carboxylic acid has shown promise in materials science. The benzothiophene core is known to contribute to the stability and electronic properties of organic semiconductors. Consequently, this compound has been explored as a building block for organic light-emitting diodes (OLEDs) and organic photovoltaic cells. The presence of electron-withdrawing groups like the carboxylic acid can modulate the electronic characteristics of the material, making it suitable for optoelectronic applications.

The synthesis of 3,5-dimethyl-1-benzothiophene-2-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include Friedel-Crafts alkylation to introduce the methyl groups followed by oxidation to install the carboxylic acid functionality. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing side products and improving yields.

The biological activity of derivatives of 3,5-dimethyl-1-benzothiophene-2-carboxylic acid has been extensively studied in recent years. Researchers have synthesized various analogs to investigate structure-activity relationships (SAR) and identify lead compounds for drug development. Some studies have reported inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling pathways.

The role of benzothiophene derivatives in modulating immune responses has also been explored. Preclinical studies have suggested that certain benzothiophenes may exhibit immunomodulatory properties by interacting with specific receptors or signaling pathways. These findings have opened new avenues for developing therapeutic strategies against autoimmune diseases and chronic inflammation.

The environmental impact of synthesizing and using compounds like 3,5-dimethyl-1-benzothiophene-2-carboxylic acid is another consideration that researchers are addressing through green chemistry principles. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic processes that use renewable feedstocks are being prioritized to align with global sustainability goals.

In conclusion, 3,5-dimethyl-1-benzothiophene-2-carboxylic acid, with its CAS number CAS No. 6179-20-0, represents a compound with diverse applications spanning pharmaceuticals and materials science. Its unique structural features make it a valuable scaffold for drug discovery and an intriguing material for optoelectronic devices. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in scientific innovation.